Cas no 1197959-30-0 (1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol)
1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinol, 1-[4-[[5-chloro-4-[[2-(dimethylphosphinyl)phenyl]amino]-2-pyrimidinyl]amino]-3-methoxyphenyl]-
- 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol
-
- Inchi: 1S/C24H29ClN5O3P/c1-33-21-14-16(30-12-10-17(31)11-13-30)8-9-19(21)28-24-26-15-18(25)23(29-24)27-20-6-4-5-7-22(20)34(2,3)32/h4-9,14-15,17,31H,10-13H2,1-3H3,(H2,26,27,28,29)
- InChI Key: CCVGHLZQHJYDAI-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(NC3=NC=C(Cl)C(NC4=CC=CC=C4P(C)(C)=O)=N3)C(OC)=C2)CCC(O)CC1
1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C398640-10mg |
1-[4-[[5-Chloro-4-[[2-(dimethylphosphinyl)phenyl]amino]-2-pyrimidinyl]amino]-3-methoxyphenyl]-4-piperidinol |
1197959-30-0 | 10mg |
$ 173.00 | 2023-04-18 | ||
| TRC | C398640-50mg |
1-[4-[[5-Chloro-4-[[2-(dimethylphosphinyl)phenyl]amino]-2-pyrimidinyl]amino]-3-methoxyphenyl]-4-piperidinol |
1197959-30-0 | 50mg |
$ 775.00 | 2023-04-18 | ||
| TRC | C398640-100mg |
1-[4-[[5-Chloro-4-[[2-(dimethylphosphinyl)phenyl]amino]-2-pyrimidinyl]amino]-3-methoxyphenyl]-4-piperidinol |
1197959-30-0 | 100mg |
$ 1378.00 | 2023-04-18 |
1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol
1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol (CAS No. 1197959-30-0): A Comprehensive Overview
1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol (CAS No. 1197959-30-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and pyrimidine, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.
The molecular structure of 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol is characterized by the presence of a chloro-substituted phenyl ring, a dimethylphosphinyl group, and a methoxy-substituted phenyl ring, all interconnected through a pyrimidine and piperidine framework. This intricate arrangement of functional groups imparts the compound with distinct chemical properties and biological activities.
Recent studies have highlighted the potential of 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.
In addition to its neuroprotective properties, 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol has demonstrated promising anti-inflammatory and anti-cancer activities. Preclinical studies have indicated that the compound can inhibit the activation of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings suggest that it may have potential as a multi-target therapeutic agent for treating inflammatory disorders and cancer.
The pharmacokinetic profile of 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol has also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its high bioavailability and low toxicity profile are particularly advantageous for clinical applications.
In terms of safety and toxicity, preclinical studies have demonstrated that 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the compound's safety profile and identifying any potential side effects.
The synthesis of 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the pyrimidine core, introduction of the piperidine moiety, and functionalization of the phenyl rings with chloro, dimethylphosphinyl, and methoxy groups. Advances in synthetic chemistry have enabled more efficient and scalable production methods, facilitating further research and development efforts.
The potential applications of 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol extend beyond traditional pharmaceuticals. The compound's unique chemical structure makes it an attractive candidate for use in diagnostic imaging agents and as a tool in basic research to study cellular processes. Its ability to modulate specific biological pathways provides valuable insights into disease mechanisms and potential therapeutic targets.
In conclusion, 1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino--3-methoxypheny-< strong>-< / strong > l - 4 - p i p e r i d i n o l s t r o n g > ( C A S N o . 1 1 9 7 9 5 9 - 3 0 - 0 ) i s a n e x c i t i n g c h e m i c a l e n t i t y w i t h m u l t i p l e t h e r a p e u t i c p o t e n t i a l s . C o n t i n u e d r e s e a r c h i n t o i t s b i o l o g i c a l m e c h a n i s m s , s y n t h e s i s , a n d c l i n i c a l d e v e l o p m e n t w i l l f u r t h e r u n d e r p i n i t s v a l u e f o r b o t h m e d i c i n a l c h e m i s t r y a n d p h a r maceutical applications.
1197959-30-0 (1-4-5-Chloro-4-2-(dimethylphosphinyl)phenylamino-2-pyrimidinylamino-3-methoxyphenyl-4-piperidinol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)